Methyl 6-(6-Cyanopyridin-2-yl)-pyridazine-3-carboxylate

• Molecular Formula: C12H8N4O2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: methyl 6-(6-cyanopyridin-2-yl)pyridazine-3-carboxylate
• InChI: InChI=1S/C12H8N4O2/c1-18-12(17)11-6-5-10(15-16-11)9-4-2-3-8(7-13)14-9/h2-6H,1H3
• InChI Key: OUGFJYHOLWSHOX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN=C(C=C1)C2=CC=CC(=N2)C#N

Description

Methyl 6-(6-Cyanopyridin-2-yl)-pyridazine-3-carboxylate is a useful research compound. Its molecular formula is C12H8N4O2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 6-chloropyridazine-3-carboxylate (S49, 34 mg, 0.19 mmol), 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinonitrile (45 mg, 0.19 mmol), K2CO3 (51 mg, 0.39 mmol), and (Ph3P)4Pd (34 mg, 0.029 mmol) were slurried in DMF (0.3 M). The reaction vessel was evacuated and refilled with argon three times. The mixture was warmed at 85° C. for 16 h. The reaction mixture was cooled and diluted with EtOAc, washed with 9:1 NH4OH:saturated aqueous NH4Cl and saturated aqueous NaCl, and then dried over Na2SO4 Evaporation yielded the crude product that was purified by flash chromatography (SiO2, 1.5×14 cm, 20-100% EtOAc-hexanes) to afford the title compound (25 mg, 53%) as a white solid: 1H NMR (CDCl3, 600 MHz) δ 9.03 (d, 1H, J=8.1 Hz), 8.75 (d, 1H, J=8.7 Hz), 8.36 (d, 1H, J=8.7 Hz), 8.09 (t, 1H, J=7.9 Hz), 7.84 (d, 1H, J=7.6 Hz), 4.12 (s, 3H); 13C NMR (CDCl3, 150 MHz) δ 164.4, 158.2, 154.4, 151.7, 138.7, 133.9, 129.8, 128.7, 125.5, 125.4, 116.9, 53.6; HRMS-ESI-TOF m/z 241.0721 ([M+H]+, C12H8N4O2 requires 241.0720).